Cas no 708214-79-3 (N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide
• CAS No: 708214-79-3
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6352908
• PubChem ID: 2956692
• Update Time: 2025-06-08

N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide
• AB00686146-01
• 2-Oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonic acid (2-methoxy-5-methyl-phenyl)-
• N-(2-methoxy-5-methylphenyl)-2-oxo-1,3-dihydrobenzimidazole-5-sulfonamide
• 708214-79-3
• AKOS001681186
• F1566-0979
• N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-sulfonamide
• NCGC00674597-01

• Inchi： 1S/C15H15N3O4S/c1-9-3-6-14(22-2)13(7-9)18-23(20,21)10-4-5-11-12(8-10)17-15(19)16-11/h3-8,18H,1-2H3,(H2,16,17,19)
• InChI Key： NINBRHFPPVUCQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(N2)=O)(NC1C=C(C)C=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide

N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 708214-79-3): A Comprehensive Overview

N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide (CAS No. 708214-79-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and is characterized by its unique structural features, including a methoxy and methyl substituent on the phenyl ring and a sulfonamide group attached to the benzodiazepine core. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide is defined by its molecular formula C₁₆H₁₆N₂O₄S. The presence of the sulfonamide group imparts significant biological activity, making it a promising candidate for various pharmacological studies. Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of this compound.

In the realm of medicinal chemistry, N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide has been investigated for its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide has been explored for its neuroprotective properties. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

The pharmacokinetic properties of N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-sulfonamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug candidate.

In addition to its anti-inflammatory and neuroprotective properties, N-(2-methoxy-5-methylphenyl)-2-oxo-2,3-dihydro-H-benzodiazole-sulfonamide has been investigated for its potential antitumor activity. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The exact mechanism by which it exerts these antitumor effects is still under investigation but may involve the modulation of signaling pathways involved in cell proliferation and survival.

The safety profile of N-(2-methoxy-5-methylphenyl)-2-oxyo-o,dihydro-H-benzodiazole-sulfonamide is another important aspect that has been evaluated in preclinical studies. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential adverse effects.

In conclusion, N-(2-methoxy--methylphenyl)-oxo-,dihydro-H-benzodiazole-sulfonamide (CAS No. 708214--9) represents a promising compound with diverse pharmacological activities. Its anti-inflammatory, neuroprotective, and antitumor properties make it a valuable candidate for further development in the pharmaceutical industry. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.